Cas no 2680692-31-1 (2-(trifluoroacetamido)bicyclo3.1.0hexane-2-carboxylic acid)

• Product Name: 2-(trifluoroacetamido)bicyclo3.1.0hexane-2-carboxylic acid
• CAS No: 2680692-31-1
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5652655
• PubChem ID: 165919533
• Update Time: 2025-10-29

2-(trifluoroacetamido)bicyclo3.1.0hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28276268
• 2-(trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic acid
• 2680692-31-1
• 2-(trifluoroacetamido)bicyclo3.1.0hexane-2-carboxylic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)6(14)13-8(7(15)16)2-1-4-3-5(4)8/h4-5H,1-3H2,(H,13,14)(H,15,16)
• InChI Key： ARORPZNXWHISMT-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CCC2CC21)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-(trifluoroacetamido)bicyclo3.1.0hexane-2-carboxylic acid

2-(Trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2680692-31-1, known as 2-(trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a trifluoroacetamido group, which contributes to its distinctive chemical properties and potential applications.

The bicyclo[3.1.0]hexane framework is a key structural feature of this compound, providing it with rigidity and stability. This bicyclic system is often associated with bioactive compounds due to its ability to adopt specific conformations that can interact with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of bicyclic structures in drug design, particularly in the development of small molecule inhibitors for various therapeutic targets.

The trifluoroacetamido group attached to the bicyclic system introduces additional functionality to the molecule. Fluorine atoms are known for their electronegativity and ability to modulate the electronic properties of a molecule, which can enhance its bioavailability and pharmacokinetic profile. This group also contributes to the compound's lipophilicity, making it potentially suitable for crossing biological membranes and interacting with cellular components.

Recent research has focused on the synthesis and characterization of 2-(trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic acid, exploring its potential as a lead compound in drug discovery efforts. Studies have demonstrated that this compound exhibits promising activity in vitro against various enzymatic targets, including kinases and proteases, which are implicated in numerous diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology studies. Its unique structure allows for the exploration of stereochemical effects on molecular interactions, providing valuable insights into the relationship between molecular architecture and biological activity.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that assemble the bicyclic framework and introduce the trifluoroacetamido group at the desired position. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound, which is critical for exploring its stereochemical properties in biological systems.

The carboxylic acid functionality present in this molecule adds another layer of complexity to its chemical behavior. This group can participate in hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Furthermore, it can be modified through various chemical transformations to generate derivatives with enhanced bioactivity or improved pharmacokinetic profiles.

Looking ahead, ongoing research aims to further elucidate the mechanistic details of how 2-(trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic acid interacts with its target proteins at the molecular level. Advanced techniques such as X-ray crystallography and cryo-electron microscopy are being employed to provide high-resolution structural insights into these interactions.

In summary, 2-(trifluoroacetamido)bicyclo[3.1.0]hexane-2-carboxylic acid represents a compelling example of how structural complexity can be harnessed to create molecules with significant potential in drug discovery and chemical biology research.